2,4-difluoro-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide

• IUPAC Name: 2,4-difluoro-N-[2-(4-pyrimidin-2-ylpiperazin-1-yl)sulfonylethyl]benzamide
• InChI: InChI=1S/C17H19F2N5O3S/c18-13-2-3-14(15(19)12-13)16(25)20-6-11-28(26,27)24-9-7-23(8-10-24)17-21-4-1-5-22-17/h1-5,12H,6-11H2,(H,20,25)
• InChI Key: CDUBKEIYWJMSTC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=CC=N2)S(=O)(=O)CCNC(=O)C3=C(C=C(C=C3)F)F
• Molecular Formula: C17H19F2N5O3S
• Molecular Weight: 411.4 g/mol

Description

The compound “2,4-difluoro-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide” is a complex organic molecule that contains a benzamide group, a pyrimidine group, and a piperazine group. These groups are common in many pharmaceutical compounds due to their versatile biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its constituent groups (benzamide, pyrimidine, piperazine). The exact structure could be determined using techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. For example, the amide group might undergo hydrolysis under acidic or basic conditions, while the pyrimidine ring might participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, solubility, and stability, would depend on its exact molecular structure. These properties could be determined experimentally.

Scientific Research Applications

2,4-difluoro-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide is used in a variety of scientific research applications, including in the development of new drugs, in the study of cancer cells, and in the study of neurological disorders. It has also been used in the study of cell metabolism and in the study of cell signaling pathways. Additionally, it has been used to study the effects of various drugs on the body, and to study the effects of environmental toxins.

Mechanism of Action

2,4-difluoro-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide is believed to act on the cell membrane, where it binds to certain proteins and disrupts their function. This results in changes in the cell’s metabolism, gene expression, and other processes. Additionally, it has been shown to inhibit certain enzymes, which can have a range of effects on the cell.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects, including the inhibition of certain enzymes and the disruption of cell signaling pathways. Additionally, it has been shown to have anti-cancer, anti-inflammatory, and anti-oxidant properties, as well as to have an effect on the body’s immune system.

Advantages and Limitations for Lab Experiments

2,4-difluoro-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide has a number of advantages for lab experiments, including its low cost, its availability as a powder, and its stability in a range of conditions. Additionally, it has been shown to be relatively non-toxic and to have a wide range of applications. However, it has some limitations, including its relatively low solubility in water and its potential to cause cell toxicity at high concentrations.

Future Directions

There are a number of potential future directions for the use of 2,4-difluoro-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide. These include its use in the development of new drugs, in the study of neurological disorders, in the study of cell metabolism, and in the study of environmental toxins. Additionally, it could be used to study the effects of various drugs on the body, and its anti-cancer, anti-inflammatory, and anti-oxidant properties could be further explored. Finally, it could be used to study the effects of various drugs on the immune system and to study the effects of various environmental toxins on the body.

Synthesis Methods

2,4-difluoro-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide is synthesized through a two-step synthesis process. The first step involves the reaction of 4-piperazin-1-ylpyrimidine-2-sulfonyl chloride with 2,4-difluorobenzoyl chloride. This yields a product which is then reacted with 2-aminopyridine in the presence of triethylamine, forming the final product.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. These factors could be evaluated through laboratory testing.